Cas no 2137620-46-1 (1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane)

• Product Name: 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane
• CAS No: 2137620-46-1
• MF: C₁₂H₂₁IO
• MW: 308.199016332626
• CID: 5908169
• PubChem ID: 165872134
• Update Time: 2025-06-08

1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane
• 2137620-46-1
• EN300-1132746

• Inchi： 1S/C12H21IO/c13-10-12(8-4-1-5-9-12)14-11-6-2-3-7-11/h11H,1-10H2
• InChI Key： MUICKEBRVJVKJW-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OC1CCCC1

Computed Properties

• Exact Mass: 308.06371g/mol
• Monoisotopic Mass: 308.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane

Introduction to 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane (CAS No. 2137620-46-1)

1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane, identified by the Chemical Abstracts Service (CAS) number 2137620-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a cyclohexane core substituted with both an iodomethyl group and a cyclopentyloxy moiety, presents a unique structural framework that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodomethyl group, in particular, renders this compound particularly useful in cross-coupling reactions, which are fundamental to modern drug discovery and development.

The cyclopentyloxy substituent contributes to the steric and electronic properties of the molecule, influencing its reactivity and solubility characteristics. This combination of functional groups makes 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane a versatile building block for medicinal chemists and synthetic organic chemists alike. Its potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments, where precise molecular modifications are often required to achieve desired pharmacological effects.

In recent years, there has been growing interest in the development of novel methodologies for constructing complex molecular architectures efficiently. The utility of halogenated compounds, such as those containing iodine atoms, in transition-metal-catalyzed cross-coupling reactions has been well-documented. The iodomethyl group in 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane serves as an excellent handle for such transformations, enabling the introduction of diverse substituents at strategic positions within the molecule. This capability is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many biologically active agents.

One of the most prominent applications of 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane is in the preparation of biaryl compounds through palladium-catalyzed Suzuki-Miyaura coupling reactions. This reaction allows for the formation of carbon-carbon bonds between aryl halides or pseudohalides and boronic acids or esters, providing a powerful tool for constructing aromatic systems. The cyclopentyloxy group can influence the electronic properties of the resulting biaryl compounds, potentially modulating their biological activity. Such modifications are often critical in optimizing drug candidates for better efficacy and reduced toxicity.

Furthermore, the structural motif of 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane has inspired investigations into its derivatives as potential pharmacophores. Researchers have explored its incorporation into more complex scaffolds to develop novel therapeutic agents. For instance, derivatives of this compound have been investigated for their potential roles as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The ability to fine-tune the steric and electronic environment around these key biological targets is essential for achieving high selectivity and potency.

The synthesis of 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane itself represents an interesting challenge from a chemical standpoint. While there are several reported methods for constructing similar iodinated cyclohexane derivatives, optimizing these processes for high yield and purity remains a key focus. Recent advances in catalytic systems have enabled more efficient routes to this compound, reducing reliance on harsh conditions or expensive reagents. These improvements not only enhance practicality but also align with broader trends toward sustainable chemistry practices.

From a computational chemistry perspective, understanding the reactivity and conformational preferences of 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane has been aided by advanced modeling techniques. Molecular dynamics simulations and density functional theory (DFT) calculations have provided insights into how this compound behaves under different reaction conditions. Such computational studies not only guide experimental design but also help predict potential side reactions or byproduct formations, thereby streamlining synthetic routes.

The pharmaceutical industry continues to leverage innovative approaches to incorporate structural diversity into drug candidates. The unique features of 1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane, including its dual functionality and compatibility with cross-coupling methodologies, make it a compelling choice for medicinal chemists seeking novel starting points for drug discovery programs. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its role as an important intermediate in synthetic chemistry.

In conclusion,1-(cyclopentyloxy)-1-(iodomethyl)cyclohexane (CAS No. 2137620-46-1) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and utility in constructing complex molecular architectures. Its role in facilitating cross-coupling reactions and its potential as a precursor to biologically active compounds underscore its importance in modern drug development efforts. As synthetic methodologies continue to evolve, compounds like this will remain indispensable tools for chemists striving to create innovative therapeutic agents.